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Compound of Interest

Compound Name: N-Desmethyldofetilide
CAS No.: 176447-94-2
Cat. No.: B601676
Get Quote
. J

For Research Use Only. Not for use in diagnostic procedures.

This document provides detailed application notes and protocols for the use of the N-
Desmethyldofetilide reference standard. It is intended for researchers, scientists, and drug
development professionals.

Certificate of Analysis (Representative)

This section provides a representative Certificate of Analysis for the N-Desmethyldofetilide
reference standard. Actual values may vary between lots.

Table 1: Physicochemical Properties and Typical Purity
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Property Specification

N-(4-(2-((2-(4-
Chemical Name (methylsulfonamido)phenoxy)ethyl)amino)ethyl)

phenyl)methanesulfonamide

Synonyms Dofetilide Metabolite M2, UK-71,385
CAS Number 176447-94-2[1][2]

Molecular Formula C1sH25N305S2[1]

Molecular Weight 427.54 g/mol

Appearance White to off-white solid

Solubility Soluble in DMSO and Methanol
Purity (by HPLC) >98%

Identification (by MS) Conforms to structure

1H-NMR Conforms to structure

FT-IR Conforms to structure

Storage Store at -20°C, protect from light

Note: Specific tH-NMR and FT-IR spectral data are not readily available in public databases.
Users should perform their own structural confirmation to ensure the identity of the reference
standard is consistent with the expected structure.

Introduction

N-Desmethyldofetilide is the principal metabolite of dofetilide, a potent Class Il antiarrhythmic
agent.[3] Dofetilide's therapeutic action is derived from its selective blockade of the rapid
component of the delayed rectifier potassium current (IKr), which is crucial for cardiac
repolarization. This ion channel is encoded by the human Ether-a-go-go-Related Gene (hERG).
The metabolic conversion of dofetilide to N-Desmethyldofetilide occurs in the liver, primarily
through N-demethylation catalyzed by the cytochrome P450 3A4 (CYP3A4) isoenzyme.[3]
Although it is the major metabolite, N-Desmethyldofetilide exhibits significantly lower
pharmacological activity at the hERG channel compared to its parent drug, dofetilide.[3]
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This reference standard is essential for a variety of research applications, including:

« |dentification and quantification of metabolites in both in vitro and in vivo drug metabolism
studies.

e Pharmacokinetic (PK) and drug-drug interaction (DDI) research.
o Use as a starting material for the synthesis of related compounds and impurities.

o Evaluation of off-target effects in in vitro pharmacology and toxicology assays.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment

The following protocol outlines a general method for assessing the purity of N-
Desmethyldofetilide using reverse-phase HPLC. Optimization of this method may be
necessary based on the specific instrumentation and analytical column available.

Table 2: HPLC Method Parameters
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Parameter

Condition

Column

C18 reverse-phase, 4.6 x 150 mm, 5 um patrticle

size

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

Begin with 10% B, ramp to 90% B over 15

Gradient ) o )
minutes, and maintain at 90% B for 5 minutes.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection

UV at 230 nm[4]

Injection Volume

10 pL

Sample Preparation

Prepare a 0.5 mg/mL solution of N-
Desmethyldofetilide in methanol or a suitable

mixture of mobile phases A and B.

Experimental Workflow for HPLC Analysis

Sample Preparation Inject 10 pL | HPLC System

Gradient Elution
(10-90% Acetonitrile)

(0.5 mg/mL in Methanol) (C18 Column)

Separation v

UV Detection
(230 nm)

Chromatogram ,_ Data Analysis

(Purity Calculation)

Click to download full resolution via product page

Caption: A typical workflow for the purity assessment of N-Desmethyldofetilide by HPLC.

Liquid Chromatography-Tandem Mass Spectrometry
(LC-MSIMS) for Quantification in Biological Matrices
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This protocol is suitable for the quantification of N-Desmethyldofetilide in plasma and can be

adapted for other biological fluids. For accurate quantification, the use of a stable isotope-

labeled internal standard, such as N-Desmethyldofetilide-d4, is highly recommended.

Table 3: LC-MS/MS Method Parameters

Parameter Condition
LC System UPLC or HPLC system

C18 reverse-phase, 2.1 x 50 mm, 1.8 pm
Column

particle size

Mobile Phase A

0.1% Formic Acid in Water[3]

Mobile Phase B

0.1% Formic Acid in Acetonitrile[3]

Start at 5% B and ramp to 95% B over 5

Gradient )

minutes.
Flow Rate 0.4 mL/min[3]
Column Temperature 40°C
Injection Volume 5 pL

MS System

Triple quadrupole mass spectrometer

lonization Mode

Positive Electrospray lonization (ESI+)[3]

MRM Transitions

N-Desmethyldofetilide: Q1 428.1 -> Q3 (product

ion)

Internal Standard: Q1 (mass) -> Q3 (product

ion)

Sample Preparation

Protein precipitation: To 50 pL of plasma, add
150 pL of acetonitrile containing the internal
standard. Vortex, then centrifuge. The resulting

supernatant is injected for analysis.[3]

Note: The specific Multiple Reaction Monitoring (MRM) transitions for N-Desmethyldofetilide

and the internal standard should be optimized for the specific mass spectrometer being used.
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Experimental Workflow for LC-MS/MS Analysis

Plasma Sample
(50 pL)
»-| Protein Precipitation
Internal Standard
in Acetonitrile

—»| Centrifugation — Supernatant Collection Quantification

M,‘ LC-MS/MS Analysis }—>

Click to download full resolution via product page

Caption: A standard workflow for the quantification of N-Desmethyldofetilide in plasma.

Application Notes
In Vitro Metabolism Studies

N-Desmethyldofetilide is produced from dofetilide through CYP3A4-mediated N-
demethylation.[3] This reference standard is invaluable for confirming the identity of this
metabolite in in vitro systems, such as human liver microsomes or with recombinant CYP
enzymes. By incubating dofetilide in these systems and analyzing the products by LC-MS/MS,
the formation of N-Desmethyldofetilide can be accurately monitored. The reference standard
is also necessary for generating a standard curve to quantify the rate of metabolite formation.

CYP3A4
(Liver Microsomes)

Dofetilide

-demethylation
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Caption: The mechanism of action of dofetilide and N-Desmethyldofetilide on the hERG
channel.

This assay is used to determine a test compound's ability to displace a radiolabeled hERG
channel blocker, such as [*H]-dofetilide, from cell membranes expressing the hERG channel.

Table 4: hERG Radioligand Binding Assay Protocol

Step Procedure

- hERG-expressing cell membranes (e.g., from

1. Reagents
HEK293 cells)

- [H]-dofetilide (radioligand)

- Non-labeled dofetilide (for determining non-

specific binding)

- N-Desmethyldofetilide (test compound)

- Assay buffer (e.g., Tris-HCI, pH 7.4)

Incubate the hERG membranes, [3H]-dofetilide,
2. Incubation and various concentrations of N-

Desmethyldofetilide for 60 minutes at 25°C.

Rapidly filter the incubation mixture through a
3. Filtration glass fiber filter to separate bound from free

radioligand.

4. Washi Wash the filters with ice-cold assay buffer to
. Washin
J minimize non-specific binding.

o ] Measure the radioactivity retained on the filters
5. Scintillation Counting ) o
using a scintillation counter.

Calculate the I1Cso value for N-
) Desmethyldofetilide by plotting the percentage
6. Data Analysis o . o ]
of inhibition of [3H]-dofetilide binding against the

concentration of the test compound.
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Automated patch-clamp systems provide a higher throughput method for measuring the
inhibitory effect of N-Desmethyldofetilide on the hERG current in the whole-cell voltage-clamp
configuration.

Table 5: Automated Patch-Clamp Electrophysiology Protocol

Step Procedure

Utilize a cell line that stably expresses the
1. Cell Preparation hERG channel (e.g., HEK293 or CHO cells) and

prepare a single-cell suspension.

Use external and internal solutions with specific
2. Solutions ionic compositions to effectively isolate the
hERG current.

Employ a voltage-clamp protocol specifically
3. Voltage Protocol designed to elicit and measure the hERG

current.

o Perfuse the cells with progressively increasing
4. Compound Application ] -
concentrations of N-Desmethyldofetilide.

o Record the hERG current at each concentration
5. Data Acquisition
of the test compound.

Analyze the reduction in the hERG current
6. Data Analysis amplitude to calculate the ICso value for N-

Desmethyldofetilide.

Experimental Workflow for Automated Patch-Clamp
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Cell Preparation
(hERG-expressing cells)

Load Cells and Compounds
into Automated System

Automated Cell Sealing
and Whole-Cell Configuration

Record Baseline
hERG Current

Apply N-Desmethyldofetilide
(Increasing Concentrations)

Record Inhibited
hERG Current

Data Analysis
(IC50 Calculation)

Click to download full resolution via product page

Caption: A generalized workflow for assessing hERG channel inhibition using an automated
patch-clamp system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [N-Desmethyldofetilide Reference Standard: Application
Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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